3-allyloxy-4-nitrobenzoic acid methyl ester CAS number
3-allyloxy-4-nitrobenzoic acid methyl ester CAS number
The following technical guide details the chemical profile, synthesis, and application of Methyl 3-(allyloxy)-4-nitrobenzoate , a critical intermediate in the synthesis of bioactive scaffolds such as cystobactamids.
Synthesis, Mechanism, and Application in Medicinal Chemistry
Executive Summary & Chemical Identity
Methyl 3-(allyloxy)-4-nitrobenzoate is a functionalized aromatic ester used primarily as a transient intermediate in the synthesis of complex pharmaceutical agents. It is generated via the O-alkylation of methyl 3-hydroxy-4-nitrobenzoate. Its structural utility lies in the allyl group , which serves as either a robust protecting group or a handle for further functionalization (e.g., Claisen rearrangement, olefin metathesis).
Chemical Profile
| Property | Data |
| Chemical Name | Methyl 3-(allyloxy)-4-nitrobenzoate |
| Common Identity | O-Allyl-3-hydroxy-4-nitrobenzoic acid methyl ester |
| CAS Number | Non-Indexed (Synthesized in situ from CAS 713-52-0 ) |
| Molecular Formula | C₁₁H₁₁NO₅ |
| Molecular Weight | 237.21 g/mol |
| Core Structure | Benzoate ester with ortho-nitro and meta-allyloxy substitution |
| Key Precursor | Methyl 3-hydroxy-4-nitrobenzoate (CAS 713-52-0 ) |
| Reagent | Allyl Bromide (CAS 106-95-6 ) |
Synthesis Protocol & Methodology
The synthesis of Methyl 3-(allyloxy)-4-nitrobenzoate follows a classic Williamson Ether Synthesis . This protocol is designed for high yield and purity, minimizing the formation of C-alkylated byproducts.
Reaction Mechanism
The reaction proceeds via an Sɴ2 mechanism . The phenolic hydroxyl group at the 3-position is deprotonated by a weak base (Potassium Carbonate) to form a phenoxide anion. This nucleophile attacks the electrophilic carbon of allyl bromide, displacing the bromide ion.
Experimental Workflow
Reagents:
-
Substrate: Methyl 3-hydroxy-4-nitrobenzoate (1.0 eq)
-
Electrophile: Allyl Bromide (1.5 – 3.0 eq)
-
Base: Potassium Carbonate (
) (1.2 – 2.0 eq) -
Solvent: N,N-Dimethylformamide (DMF) (Anhydrous)
Step-by-Step Protocol:
-
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 3-hydroxy-4-nitrobenzoate (e.g., 1.94 g, 9.85 mmol) in anhydrous DMF (32 mL).
-
Deprotonation: Add Potassium Carbonate (
, 1.72 g, 11.82 mmol) in a single portion. Stir at room temperature for 15 minutes to ensure formation of the phenoxide. -
Alkylation: Add Allyl Bromide (e.g., 2.9 mL, 33.0 mmol) dropwise via syringe.
-
Note: Excess allyl bromide drives the reaction to completion and compensates for any volatility losses.
-
-
Reaction: Heat the mixture to 70°C and stir for 12–24 hours . Monitor reaction progress via TLC (Hexane:EtOAc 3:1) or LC-MS.
-
Work-up:
-
Purification: The crude product (often a yellow oil or solid) can be used directly or purified via flash column chromatography (
, Hexane/EtOAc gradient).
Visualization: Synthesis & Workflow
Figure 1: Reaction Pathway & Mechanism
Caption: Sɴ2 Alkylation pathway transforming the phenol precursor into the allyl ether product.
Figure 2: Experimental Workflow Logic
Caption: Step-by-step experimental execution for the synthesis of Methyl 3-(allyloxy)-4-nitrobenzoate.
Applications in Drug Development
This intermediate is highly valued in medicinal chemistry for its versatility. It serves as a precursor to several privileged scaffolds.
Cystobactamid Antibiotics
Research has utilized this specific intermediate in the total synthesis of Cystobactamids , a class of natural products with potent antibacterial activity against Gram-negative pathogens.[2] The allyl group allows for the introduction of diversity at the 3-position or acts as a temporary protecting group that can be removed under mild conditions (e.g.,
Benzoxazinone Formation
Reduction of the nitro group (
Claisen Rearrangement
Thermal rearrangement of the allyl ether can migrate the allyl group to the ortho position (position 2), creating a 3-hydroxy-2-allyl-4-nitrobenzoate derivative. This is a powerful method for carbon-carbon bond formation on the crowded aromatic ring.
Safety & Handling (MSDS Summary)
While specific MSDS data for the unlisted intermediate is limited, standard protocols for its precursors apply:
-
Allyl Bromide: Highly toxic, lachrymator, and flammable. Must be handled in a fume hood.
-
Nitro Compounds: Potentially explosive if heated under confinement. Avoid shock and friction.
-
General: Wear nitrile gloves, safety goggles, and a lab coat. Dispose of halogenated organic waste according to institutional regulations.
References
-
Baumann, S. et al. (2017). Structural optimization and photopharmacological studies of the cystobactamids class of natural products. Leibniz Universität Hannover.
-
Cheng, Y. et al. (2016). Synthetic studies of cystobactamids as antibiotics and bacterial imaging carriers. Royal Society of Chemistry.
-
PubChem Database. Methyl 3-hydroxy-4-nitrobenzoate (CAS 713-52-0). National Library of Medicine.
